Cas no 1361500-23-3 (2-(3,5-Dichlorophenyl)-6-fluoronicotinaldehyde)

• Product Name: 2-(3,5-Dichlorophenyl)-6-fluoronicotinaldehyde
• CAS No: 1361500-23-3
• MF: C₁₂H₆Cl₂FNO
• MW: 270.086544513702
• CID: 4799766
• Update Time: 2025-10-31

2-(3,5-Dichlorophenyl)-6-fluoronicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-Dichlorophenyl)-6-fluoronicotinaldehyde

• Inchi： 1S/C12H6Cl2FNO/c13-9-3-8(4-10(14)5-9)12-7(6-17)1-2-11(15)16-12/h1-6H
• InChI Key： PXKGAXXOZRGYDA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C(C=O)=CC=C(N=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 269
• XLogP3: 3.7
• Topological Polar Surface Area: 30

Additional information on 2-(3,5-Dichlorophenyl)-6-fluoronicotinaldehyde

Recent Advances in the Study of 2-(3,5-Dichlorophenyl)-6-fluoronicotinaldehyde (CAS: 1361500-23-3)

The compound 2-(3,5-Dichlorophenyl)-6-fluoronicotinaldehyde (CAS: 1361500-23-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the unique structural features of 2-(3,5-Dichlorophenyl)-6-fluoronicotinaldehyde, which make it a promising candidate for the development of novel pharmaceuticals. The presence of both dichlorophenyl and fluoronicotinaldehyde moieties in its structure suggests potential interactions with various biological targets, including enzymes and receptors involved in disease pathways. Researchers have explored its role as an intermediate in the synthesis of more complex molecules with enhanced pharmacological properties.

One of the key areas of investigation has been the compound's potential as a building block for kinase inhibitors. Kinases play a critical role in cell signaling and are often implicated in cancer and other diseases. Preliminary in vitro studies have demonstrated that derivatives of 2-(3,5-Dichlorophenyl)-6-fluoronicotinaldehyde exhibit inhibitory activity against specific kinases, suggesting its utility in the development of targeted therapies. Further optimization of these derivatives could lead to compounds with improved selectivity and potency.

In addition to its role in kinase inhibition, recent research has explored the compound's potential in antimicrobial applications. The dichlorophenyl group is known for its antimicrobial properties, and the incorporation of the fluoronicotinaldehyde moiety may enhance its efficacy against resistant strains. Studies have shown promising results in vitro, but further in vivo studies are needed to validate these findings and assess the compound's safety profile.

The synthesis of 2-(3,5-Dichlorophenyl)-6-fluoronicotinaldehyde has also been a focus of recent research. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, which is critical for its further development and commercialization. Researchers have reported improved yields and purity through the use of novel catalysts and reaction conditions, paving the way for large-scale production.

Despite these promising developments, challenges remain in the clinical translation of 2-(3,5-Dichlorophenyl)-6-fluoronicotinaldehyde and its derivatives. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, 2-(3,5-Dichlorophenyl)-6-fluoronicotinaldehyde represents a versatile and promising scaffold in medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable candidate for further research and development. Continued exploration of its applications in kinase inhibition, antimicrobial therapy, and other areas will likely yield significant advancements in the field of chemical biology and drug discovery.